Cas no 937659-58-0 (N-Methyl-2-(4-morpholinylmethyl)benzenamine)

• Product Name: N-Methyl-2-(4-morpholinylmethyl)benzenamine
• CAS No: 937659-58-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 69593
• PubChem ID: 23009385
• Update Time: 2025-04-18

N-Methyl-2-(4-morpholinylmethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(4-morpholinylmethyl)benzenamine
• N-methyl-2-(morpholin-4-ylmethyl)aniline
• 937659-58-0
• AKOS004117984
• DTXSID20629752
• FT-0751813
• N-methyl-2-(morpholinomethyl)aniline
• N-Methyl-2-[(morpholin-4-yl)methyl]aniline

• Inchi： 1S/C12H18N2O/c1-13-12-5-3-2-4-11(12)10-14-6-8-15-9-7-14/h2-5,13H,6-10H2,1H3
• InChI Key： AGNPRZQICOADCW-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2NC)CC1

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 1.107
• Boiling Point: 327.624 °C at 760 mmHg
• Flash Point: 327.624 °C at 760 mmHg
• PSA: 24.50000
• LogP: 1.57140